5-Ethylpyrimidin-2-amine

• IUPAC Name: 5-ethylpyrimidin-2-amine
• InChI: InChI=1S/C6H9N3/c1-2-5-3-8-6(7)9-4-5/h3-4H,2H2,1H3,(H2,7,8,9)
• InChI Key: YCHYGGNTIXJETG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CN=C(N=C1)N
• Molecular Formula: C6H9N3
• DSSTOX Substance ID: DTXSID00630861
• Molecular Weight: 123.16 g/mol
• CAS No.: 39268-71-8

Description

5-Ethylpyrimidin-2-amine is a useful research compound. Its molecular formula is C6H9N3 and its molecular weight is 123.16 g/mol. The purity is usually 95%.
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Scientific Research Applications

A2B Adenosine Receptor Antagonism

One of the notable applications of derivatives of 5-ethylpyrimidin-2-amine is in the development of A2B adenosine receptor antagonists. The compound LAS38096, a derivative, exhibited high affinity for the A2B receptor, good selectivity, and efficacy in functional in vitro models (Vidal et al., 2007).

Antihyperglycemic Activity

Another significant application is in the synthesis of inhibitors for human glycogen synthase kinase 3 (GSK3), which have been explored as antidiabetic agents. These inhibitors demonstrated GSK3 IC50s in the low nanomolar range and excellent selectivity, activating glycogen synthase in insulin receptor-expressing cells and primary rat hepatocytes (Wagman et al., 2017).

Development of 5-HT1A Agonists

In the development of 5-HT1A agonists, aminopyrimidine emerged as a novel agonist with moderate potency for 5-HT1A in binding and functional assays, along with moderate metabolic stability (Dounay et al., 2009).

Inhibitors of Dihydrofolate Reductase

Compounds derived from this compound were also evaluated as nonclassical inhibitors of dihydrofolate reductase from Pneumocystis carinii and Toxoplasma gondii, showing potent inhibitory activity (Robson et al., 1997).

Ion Receptor in Water Treatment

In environmental science, a derivative of this compound was used in the synthesis of a compound that acted as an ion receptor for Zn2+ and Cd2+ in aqueous solutions, potentially for water treatment applications (Garcia-Martin et al., 2005).

Anticancer Activity

A series of 4-(4-methoxynaphthalen-1-yl)-5-arylpyrimidin-2-amines, synthesized as derivatives, exhibited moderate to high antiproliferative activity in cancer cell lines, indicating potential applications in cancer therapy (Liu et al., 2020).

Safety and Hazards

5-Ethylpyrimidin-2-amine is harmful if swallowed. It is advised to avoid dust formation, breathing mist, gas, or vapors, and contact with skin and eyes. Use of personal protective equipment, including chemical impermeable gloves, is recommended.

Mechanism of Action

Target of Action

It is known that pyrimidine derivatives, which include 5-ethylpyrimidin-2-amine, have a wide range of biological activities, including antitumor, anti-hiv, and antibacterial effects .

Mode of Action

It is known that some 2-aminopyrimidines, which include this compound, have been reported to be active in low micromolar to submicromolar concentration .

Biochemical Pathways

It is known that pyrimidine derivatives can affect a variety of biochemical pathways, depending on their specific structure and the biological context .

Result of Action

It is known that some 2-aminopyrimidines exhibit antitrypanosomal and antiplasmodial activities .

Biochemical Analysis

Biochemical Properties

5-Ethylpyrimidin-2-amine plays a significant role in various biochemical reactions. It interacts with several enzymes and proteins, influencing their activity. For instance, it has been observed to inhibit certain enzymes involved in nucleotide synthesis, thereby affecting DNA and RNA synthesis. The compound’s interaction with enzymes such as dihydroorotate dehydrogenase and thymidylate synthase can lead to alterations in pyrimidine metabolism . These interactions are crucial for understanding the compound’s potential therapeutic applications.

Cellular Effects

This compound impacts various cellular processes. It has been shown to influence cell signaling pathways, gene expression, and cellular metabolism. In cancer cells, for example, derivatives of this compound have demonstrated antiproliferative activity by inducing cell cycle arrest and apoptosis . This compound can modulate the expression of genes involved in cell growth and survival, making it a potential candidate for anticancer therapies.

Molecular Mechanism

At the molecular level, this compound exerts its effects through binding interactions with biomolecules. It can inhibit enzyme activity by binding to the active sites, preventing substrate access. This inhibition can lead to a decrease in the synthesis of nucleotides, affecting DNA replication and repair . Additionally, the compound can influence gene expression by interacting with transcription factors and other regulatory proteins.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been studied over various time frames. The compound’s stability and degradation are critical factors influencing its long-term effects on cellular function. Studies have shown that this compound remains stable under standard laboratory conditions, but its activity can diminish over time due to degradation . Long-term exposure to the compound can lead to sustained inhibition of nucleotide synthesis, affecting cell proliferation and viability.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound can effectively inhibit target enzymes without causing significant toxicity. At higher doses, it can lead to adverse effects such as hepatotoxicity and nephrotoxicity . These findings highlight the importance of determining the optimal dosage for therapeutic applications to minimize side effects while maximizing efficacy.

Metabolic Pathways

This compound is involved in several metabolic pathways, particularly those related to pyrimidine metabolism. It interacts with enzymes such as dihydroorotate dehydrogenase and thymidylate synthase, influencing the synthesis and degradation of pyrimidine nucleotides . These interactions can alter metabolic flux and affect the levels of various metabolites, impacting cellular function and viability.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through specific transporters and binding proteins. These molecules facilitate the compound’s uptake and localization within different cellular compartments . The distribution of this compound can influence its activity and effectiveness, as well as its potential side effects.

Subcellular Localization

The subcellular localization of this compound is crucial for its activity and function. The compound can be directed to specific compartments or organelles through targeting signals and post-translational modifications . Its localization within the nucleus, for example, can enhance its ability to interact with DNA and RNA, influencing gene expression and nucleotide synthesis.